Cas no 80743-47-1 (Benzeneacetic acid, a-(1-methylethyl)-a-phenyl-)

• Product Name: Benzeneacetic acid, a-(1-methylethyl)-a-phenyl-
• CAS No: 80743-47-1
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 731906
• PubChem ID: 284213
• Update Time: 2025-04-19

Benzeneacetic acid, a-(1-methylethyl)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(1-methylethyl)-a-phenyl-
• 3-methyl-2,2-diphenylbutanoic acid
• 2,2-diphenyl-3-methylbutanoic acid
• 3-Methyl-2,2-diphenyl-buttersaeure
• 3-methyl-2,2-diphenyl-butyric acid
• Isopropyl-diphenyl-essigsaeure
• NSC139999
• SCHEMBL13641402
• diphenylisopropylacetic acid
• 80743-47-1
• NSC-139999
• DTXSID60300917

• Inchi： 1S/C17H18O2/c1-13(2)17(16(18)19,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13H,1-2H3,(H,18,19)
• InChI Key： FXTISJCWXCDHRG-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.71330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes